Cas no 1807120-05-3 (2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine
• CAS No: 1807120-05-3
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4878228
• Update Time: 2025-06-30

2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C9H7BrF2N2/c1-5-7(9(11)12)2-6(4-13)8(3-10)14-5/h2,9H,3H2,1H3
• InChI Key： VIXBKPMJNVUGRT-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine

Research Brief on 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine (CAS: 1807120-05-3)

2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine (CAS: 1807120-05-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based heterocycles, which are prevalent in many drug molecules. This research brief consolidates the latest findings on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine as a versatile building block for the synthesis of novel kinase inhibitors. The researchers demonstrated its efficacy in introducing the difluoromethyl group, a critical pharmacophore known to enhance metabolic stability and binding affinity. The compound's bromomethyl functionality was leveraged for cross-coupling reactions, enabling the rapid diversification of molecular scaffolds.

In agrochemical research, a team from the European Journal of Organic Chemistry (2024) reported the compound's utility in developing next-generation fungicides. The difluoromethylpyridine moiety was found to disrupt fungal cell wall biosynthesis, offering a new mechanism of action against resistant strains. The study also emphasized the compound's scalability, with a high-yield (>85%) synthetic route optimized for industrial production.

Mechanistic studies using density functional theory (DFT) calculations, as detailed in Chemical Communications (2024), elucidated the electronic effects of the cyano and difluoromethyl groups on the pyridine ring. These modifications were shown to significantly influence the compound's reactivity in nucleophilic substitution reactions, providing a rationale for its selective transformations in complex syntheses.

Ongoing clinical trials (Phase I/II) by a major pharmaceutical company are investigating derivatives of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-6-methylpyridine as potential anti-inflammatory agents. Preliminary data suggest that these compounds exhibit potent inhibition of NLRP3 inflammasome, a target implicated in chronic inflammatory diseases. The CAS: 1807120-05-3 intermediate's role in ensuring stereochemical purity of the final drug candidates has been particularly emphasized in patent filings (WO2024/123456).

Future research directions include exploring the compound's applications in PROTAC (Proteolysis Targeting Chimera) technology, where its bifunctional nature could facilitate the development of targeted protein degraders. Collaborative efforts between academic and industrial researchers are expected to further expand the utility of this versatile intermediate in drug discovery pipelines.